75-29-6

2-Chloropropane

In Stock

• CAS RN:
• 75-29-6

• Formula:
• C3H7Cl

• InChI:
• InChI=1S/C3H7Cl/c1-3(2)4/h3H,1-2H3

• InChIKey:
• ULYZAYCEDJDHCC-UHFFFAOYSA-N

• 2-Chloropropane decomposes by first-order reaction to give hydrogen chloride and propylene.
  2-chloropropane appears as a colorless liquid with a chloroform-like odor. Vapors heavier than air. Less dense than water. May irritate skin and eyes, and be narcotic in high concentrations. A fire and explosion risk. Used to make other chemicals.
  

Methyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate

In Stock

• CAS RN:
• 63475-29-6

• Formula:
• C13H14N2O3

• InChI:
• InChI=1S/C13H14N2O3/c1-4-15-7-10(13(17)18-3)11(16)9-6-5-8(2)14-12(9)15/h5-7H,4H2,1-3H3

• InChIKey:
• HAXZNPSPJMKMIQ-UHFFFAOYSA-N

• Methyl 1-ethyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylate is a useful research compound. Its molecular formula is C13H14N2O3 and its molecular weight is 246.266. The purity is usually 95%.

Dicyclopropylmethanamine

In Stock

• CAS RN:
• 13375-29-6

• Formula:
• C7H13N

• InChI:
• InChI=1S/C7H13N/c8-7(5-1-2-5)6-3-4-6/h5-7H,1-4,8H2

• InChIKey:
• GDGUATCKWWKTLM-UHFFFAOYSA-N

• Dicyclopropylmethanamine, also known as Dicyclopropylmethanamine, is a useful research compound. Its molecular formula is C7H13N and its molecular weight is 111.18 g/mol. The purity is usually 95%.

4-(4-Aminophenyl)-3-methyl-4-oxobutanoic acid

In Stock

• CAS RN:
• 42075-29-6

• Formula:
• C11H13NO3

• InChI:
• InChI=1S/C11H13NO3/c1-7(6-10(13)14)11(15)8-2-4-9(12)5-3-8/h2-5,7H,6,12H2,1H3,(H,13,14)

• InChIKey:
• LTGZRJJFPDCBAO-UHFFFAOYSA-N

• 4-(4-Aminophenyl)-3-methyl-4-oxobutanoic acid, also known as 4-(4-Aminophenyl)-3-methyl-4-oxobutanoic acid, is a useful research compound. Its molecular formula is C11H13NO3 and its molecular weight is 207.23 g/mol. The purity is usually 95%.

2-Chloromethyl-3-methyl-benzofuran

• CAS RN:
• 160875-29-6

• Formula:
• C10H9ClO

• InChI:
• InChI=1S/C10H9ClO/c1-7-8-4-2-3-5-9(8)12-10(7)6-11/h2-5H,6H2,1H3

• InChIKey:
• HZAWQAKPRJXKLY-UHFFFAOYSA-N

• 2-Chloromethyl-3-methyl-benzofuran is a useful research compound. Its molecular formula is C10H9ClO and its molecular weight is 180.63 g/mol. The purity is usually 95%.

methyl 2-[[(E)-2-cyano-3-[4-methoxy-3-(4-methoxybenzoyl)oxyphenyl]prop-2-enoyl]amino]benzoate

Usually In Stock

• CAS RN:
• 380475-29-6

• Formula:
• C27H22N2O7

• InChI:
• InChI=1S/C27H22N2O7/c1-33-20-11-9-18(10-12-20)26(31)36-24-15-17(8-13-23(24)34-2)14-19(16-28)25(30)29-22-7-5-4-6-21(22)27(32)35-3/h4-15H,1-3H3,(H,29,30)/b19-14+

• InChIKey:
• SVPVBWBTQSFTQL-UHFFFAOYSA-N

• Methyl 2-[[(E)-2-cyano-3-[4-methoxy-3-(4-methoxybenzoyl)oxyphenyl]prop-2-enoyl]amino]benzoate is a useful research compound. Its molecular formula is C27H22N2O7 and its molecular weight is 486.48. The purity is usually 95%.

N,N-dimethyl-4-(6-methylimidazo[1,2-a]pyridin-2-yl)benzenesulfonamide

Usually In Stock

• CAS RN:
• 380875-29-6

• Formula:
• C16H17N3O2S

• InChI:
• InChI=1S/C16H17N3O2S/c1-12-4-9-16-17-15(11-19(16)10-12)13-5-7-14(8-6-13)22(20,21)18(2)3/h4-11H,1-3H3

• InChIKey:
• HTJMOFNXWGEQDA-UHFFFAOYSA-N

• N,N-dimethyl-4-(6-methylimidazo[1,2-a]pyridin-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C16H17N3O2S and its molecular weight is 315.39. The purity is usually 95%.

Ethyl 2-[(carbamoylmethyl)amino]acetate

In Stock

• CAS RN:
• 652975-29-6

• Formula:
• C6H12N2O3

• InChI:
• InChI=1S/C6H12N2O3/c1-2-11-6(10)4-8-3-5(7)9/h8H,2-4H2,1H3,(H2,7,9)

• InChIKey:
• WLCXPXJYJJHALU-UHFFFAOYSA-N

• Ethyl 2-[(carbamoylmethyl)amino]acetate is a useful research compound. Its molecular formula is C6H12N2O3 and its molecular weight is 160.17 g/mol. The purity is usually 95%.

Methyl 4-(tert-butoxycarbonyl(methyl)amino)benzoate

In Stock

• CAS RN:
• 741275-29-6

• Formula:
• C14H19NO4

• InChI:
• InChI=1S/C14H19NO4/c1-14(2,3)19-13(17)15(4)11-8-6-10(7-9-11)12(16)18-5/h6-9H,1-5H3

• InChIKey:
• SRTMAANFKWEYHH-UHFFFAOYSA-N

• Methyl 4-(tert-butoxycarbonyl(methyl)amino)benzoate is a useful research compound. Its molecular formula is C14H19NO4 and its molecular weight is 265.309. The purity is usually 95%.

3-Bromo-5-difluoromethyl-2-nitro-thiophene

Usually In Stock

• CAS RN:
• 864075-29-6

• Formula:
• C5H2BrF2NO2S

• InChI:
• InChI=1S/C5H2BrF2NO2S/c6-2-1-3(4(7)8)12-5(2)9(10)11/h1,4H

• InChIKey:
• HVCMLCAPDHIVGO-UHFFFAOYSA-N

• 3-Bromo-5-difluoromethyl-2-nitro-thiophene is a useful research compound. Its molecular formula is C5H2BrF2NO2S and its molecular weight is 258.04. The purity is usually 95%.

Benzofuran-2-YL-(3-N-boc-amino-azetidin-1-YL)-acetic acid

In Stock

• CAS RN:
• 885275-29-6

• Formula:
• C18H22N2O5

• InChI:
• InChI=1S/C18H22N2O5/c1-18(2,3)25-17(23)19-12-9-20(10-12)15(16(21)22)14-8-11-6-4-5-7-13(11)24-14/h4-8,12,15H,9-10H2,1-3H3,(H,19,23)(H,21,22)

• InChIKey:
• JDYBRWVTIJBDRR-UHFFFAOYSA-N

• Benzofuran-2-YL-(3-N-boc-amino-azetidin-1-YL)-acetic acid is a useful research compound. Its molecular formula is C18H22N2O5 and its molecular weight is 346.4 g/mol. The purity is usually 95%.

2-Fluoro-4'-piperidinomethyl benzophenone

In Stock

• CAS RN:
• 898775-29-6

• Formula:
• C19H20FNO

• InChI:
• InChI=1S/C19H20FNO/c20-18-7-3-2-6-17(18)19(22)16-10-8-15(9-11-16)14-21-12-4-1-5-13-21/h2-3,6-11H,1,4-5,12-14H2

• InChIKey:
• KPSZNZQNDRJODV-UHFFFAOYSA-N

• 2-Fluoro-4'-piperidinomethyl benzophenone is a useful research compound. Its molecular formula is C19H20FNO and its molecular weight is 297.4 g/mol. The purity is usually 95%.

Symphytoxide A

• CAS RN:
• 149475-29-6

• Formula:
• C47H76O18

• InChI:
• InChI=1S/C47H76O18/c1-42(2)13-15-47(41(58)59)16-14-45(5)22(23(47)17-42)7-8-28-43(3)11-10-29(44(4,21-50)27(43)9-12-46(28,45)6)63-40-37(65-39-35(57)33(55)31(53)26(19-49)62-39)36(24(51)20-60-40)64-38-34(56)32(54)30(52)25(18-48)61-38/h7,23-40,48-57H,8-21H2,1-6H3,(H,58,59)/t23-,24+,25-,26-,27?,28-,29+,30-,31-,32+,33+,34-,35-,36+,37-,38-,39-,40+,43+,44?,45-,46-,47+/m1/s1

• InChIKey:
• RBCDYSPAGZIIFK-XRKXVPSHSA-N

• Symphytoxide A is a natural product found in Symphytum officinale with data available.

1-(2, 3-Difluorobenzyl)-1H-1,2,4-triazole-3-carboxylic acid

In Stock

• CAS RN:
• 1996875-29-6

• Formula:
• C10H7F2N3O2

• InChI:
• InChI=1S/C10H7F2N3O2/c11-7-3-1-2-6(8(7)12)4-15-5-13-9(14-15)10(16)17/h1-3,5H,4H2,(H,16,17)

• InChIKey:
• CFNLYVBWNHLIIE-UHFFFAOYSA-N

• 1-(2, 3-Difluorobenzyl)-1H-1,2,4-triazole-3-carboxylic acid is a useful research compound. Its molecular formula is C10H7F2N3O2 and its molecular weight is 239.18 g/mol. The purity is usually 95%.

(2-chloro-4-fluorophenyl)(2-methyl-8,9-dihydropyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-7(6H)-yl)methanone

In Stock

• CAS RN:
• 1797875-29-6

• Formula:
• C17H14ClFN4O

• InChI:
• InChI=1S/C17H14ClFN4O/c1-10-6-16-20-8-11-9-22(5-4-15(11)23(16)21-10)17(24)13-3-2-12(19)7-14(13)18/h2-3,6-8H,4-5,9H2,1H3

• InChIKey:
• CYMBEXYGEAMDLJ-UHFFFAOYSA-N

• (2-chloro-4-fluorophenyl)(2-methyl-8,9-dihydropyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-7(6H)-yl)methanone is a useful research compound. Its molecular formula is C17H14ClFN4O and its molecular weight is 344.77. The purity is usually 95%.

Tert-butyl 2-amino-3,3,3-trifluoro-2-phenylpropanoate

Usually In Stock

• CAS RN:
• 2248275-29-6

• Formula:
• C13H16F3NO2

• InChI:
• InChI=1S/C13H16F3NO2/c1-11(2,3)19-10(18)12(17,13(14,15)16)9-7-5-4-6-8-9/h4-8H,17H2,1-3H3

• InChIKey:
• DNXKKTHLAYTIQB-UHFFFAOYSA-N

• Tert-butyl 2-amino-3,3,3-trifluoro-2-phenylpropanoate is a useful research compound. Its molecular formula is C13H16F3NO2 and its molecular weight is 275.271. The purity is usually 95%.

6-Phenyl-2-[1-(pyridine-3-carbonyl)piperidin-4-yl]pyridazin-3-one

Usually In Stock

• CAS RN:
• 2379975-29-6

• Formula:
• C21H20N4O2

• InChI:
• InChI=1S/C21H20N4O2/c26-20-9-8-19(16-5-2-1-3-6-16)23-25(20)18-10-13-24(14-11-18)21(27)17-7-4-12-22-15-17/h1-9,12,15,18H,10-11,13-14H2

• InChIKey:
• WEHPNHNPTMKUDK-UHFFFAOYSA-N

• 6-Phenyl-2-[1-(pyridine-3-carbonyl)piperidin-4-yl]pyridazin-3-one is a useful research compound. Its molecular formula is C21H20N4O2 and its molecular weight is 360.417. The purity is usually 95%.

(Dicyclopropylmethyl)amine Hydrochloride

• CAS RN:
• 13375-29-6; 51043-72-2

• Formula:
• C7H14ClN

• InChI:
• InChI=1S/C7H13N.ClH/c8-7(5-1-2-5)6-3-4-6;/h5-7H,1-4,8H2;1H

• InChIKey:
• BWWAFTOJAINBHN-UHFFFAOYSA-N

• (Dicyclopropylmethyl)amine Hydrochloride is a useful research compound. Its molecular formula is C7H14ClN and its molecular weight is 147.65. The purity is usually 95%.